Cas no 866341-39-1 (5-(2-fluorophenyl)methyl-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo4,3-cquinoline)

5-(2-fluorophenyl)methyl-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo4,3-cquinoline structure

866341-39-1 structure

Product Name:5-(2-fluorophenyl)methyl-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo4,3-cquinoline

CAS No:866341-39-1

MF:C₂₅H₂₀FN₃O

MW:397.444209098816

CID:5871209

PubChem ID:2135247

Update Time:2023-11-21

5-(2-fluorophenyl)methyl-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

- 5H-Pyrazolo[4,3-c]quinoline, 5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-
- AKOS001814710
- 5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline
- 5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
- AB00674781-01
- F1602-0258
- 866341-39-1
- 5-(2-fluorobenzyl)-8-methoxy-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline
- 5-(2-fluorophenyl)methyl-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo4,3-cquinoline
- Inchi： 1S/C25H20FN3O/c1-16-7-9-17(10-8-16)24-21-15-29(14-18-5-3-4-6-22(18)26)23-12-11-19(30-2)13-20(23)25(21)28-27-24/h3-13,15H,14H2,1-2H3
- InChI Key： ODKAKGGLWBGZJS-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=CC=C2F)C2=C(C=C(OC)C=C2)C2=NN=C(C3=CC=C(C)C=C3)C2=C1

Computed Properties

Exact Mass: 397.15904043g/mol
Monoisotopic Mass: 397.15904043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 569
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 39.9Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 545.8±60.0 °C(Predicted)
pka: 10.73±0.20(Predicted)

5-(2-fluorophenyl)methyl-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo4,3-cquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1602-0258-2μmol	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1602-0258-5μmol	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1602-0258-10μmol	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1602-0258-20μmol	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1602-0258-1mg	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1602-0258-2mg	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1602-0258-3mg	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1602-0258-4mg	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1602-0258-5mg	5-[(2-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)-5H-pyrazolo[4,3-c]quinoline	866341-39-1	90%+	5mg	$69.0	2023-05-17
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